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Compound of Interest

Compound Name: 4-Hexen-2-one

Cat. No.: B14682572 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical waste is a cornerstone of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the proper

disposal of 4-Hexen-2-one, ensuring compliance with safety regulations and minimizing risks.

Immediate Safety and Hazard Information
4-Hexen-2-one is classified as a hazardous substance. It is a flammable liquid and vapor, and

while specific toxicity data is not readily available, it should be handled with care, assuming it

may be harmful if inhaled, ingested, or absorbed through the skin.[1] Always handle this

chemical in a well-ventilated area, such as a chemical fume hood, away from heat, sparks,

open flames, and hot surfaces.[2][3] The use of personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles or a face shield, and a lab coat, is mandatory.[1][3]

Quantitative Data Summary
The following table summarizes key quantitative data for 4-Hexen-2-one and related

compounds, which is essential for its proper handling and storage.
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Property Value

Molecular Formula C₆H₁₀O[4]

Molecular Weight 98.14 g/mol [4]

Flash Point 81.00 °F (27.00 °C) (estimated)[5]

Boiling Point Not readily available

Density Not readily available

Solubility in Water 1.583e+004 mg/L @ 25 °C (estimated)[5]

Step-by-Step Disposal Protocol
The mandated method for the disposal of 4-Hexen-2-one is through an approved hazardous

waste disposal facility.[6] Under no circumstances should this chemical be disposed of down

the drain or in regular trash.

Waste Collection and Segregation:

Designated Waste Container: All waste containing 4-Hexen-2-one, including contaminated

absorbent materials and disposable PPE, must be collected in a designated, clearly

labeled, and sealed container.[7]

Container Compatibility: The container must be compatible with flammable organic liquids.

Often, the original container is a suitable choice.[8][9] Do not use metal containers for

corrosive waste, although 4-Hexen-2-one is not classified as corrosive.[8]

Waste Segregation: Do not mix 4-Hexen-2-one waste with other waste streams,

particularly incompatible materials like strong oxidizing agents, acids, or bases.[10][11] It

should be collected as a non-halogenated organic solvent waste.[11][12]

Labeling and Storage:

Proper Labeling: Clearly label the waste container with the words "Hazardous Waste," the

full chemical name "4-Hexen-2-one," and indicate its flammable nature.[8][10][12] The
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label should also include the approximate concentration and composition if it is a mixture.

[12]

Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a

designated SAA, which must be at or near the point of generation.[10][13] This area

should be away from ignition sources and incompatible materials.[3][7] Flammable waste

is best stored in a fire-rated cabinet.[14]

Container Management: Keep the waste container tightly closed at all times, except when

adding waste.[8][15] Ensure the outside of the container is free from contamination.[11]

Arranging for Disposal:

Contact Environmental Health and Safety (EHS): When the container is full or ready for

disposal, contact your institution's EHS or equivalent department to arrange for a pickup.

[8][13]

Documentation: Complete any required hazardous waste pickup request forms, providing

accurate information about the waste composition.[8][12]

Experimental Protocols
Currently, there are no widely established and cited experimental protocols for the on-site

neutralization or degradation of 4-Hexen-2-one for disposal purposes. The standard and

required procedure is collection and disposal by a licensed hazardous waste contractor, who

may employ methods such as incineration for energy recovery (as a secondary fuel source at a

cement kiln) or other treatment processes to render the waste non-hazardous.[16]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 4-Hexen-2-one.
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Generate 4-Hexen-2-one Waste

Select Compatible Container

Segregate as Flammable, Non-Halogenated Waste Label Container: 'Hazardous Waste: 4-Hexen-2-one'

Store in Designated Satellite Accumulation Area (SAA)

Keep Container Tightly Closed
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Complete Waste Pickup Request Form

Professional Disposal by Licensed Contractor
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Caption: Workflow for the proper disposal of 4-Hexen-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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